Cas no 509152-20-9 (3-Bromo-5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole)

• Product Name: 3-Bromo-5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole
• CAS No: 509152-20-9
• MF: C₁₀H₁₅BBrNO₃
• MW: 287.946002244949
• CID: 2106062
• Update Time: 2023-08-03

3-Bromo-5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methylisoxazole-4-boronic acid pinacol ester
• 3-Bromo-5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)isoxazole
• 3-bromo-5-methyl-4-(4,4,5,5-tetramethyl[1.3.2]dioxaborolan-2-yl)-isoxazole

• Inchi： 1S/C10H15BBrNO3/c1-6-7(8(12)13-14-6)11-15-9(2,3)10(4,5)16-11/h1-5H3
• InChI Key： LKHGWSYKQJHLBG-UHFFFAOYSA-N
• SMILES： BrC1C(B2OC(C)(C)C(C)(C)O2)=C(C)ON=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• Topological Polar Surface Area: 44.5

Experimental Properties

• Density: 1.37
• Melting Point: 86-87 ºC
• Boiling Point: 361 ºC
• Flash Point: 172 ºC